2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of 2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid consists of a benzoic acid core with a fluorine atom and a trifluoropropoxy group attached to the benzene ring .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds like 2-Fluoro-4-(trifluoromethyl)benzoic acid have been studied. The fluoride substituent enables nucleophilic aromatic substitution, while most of the reactivity is centered on the carboxylic group .Physical and Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm³, a boiling point of 276.7±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. It has an enthalpy of vaporization of 54.4±3.0 kJ/mol and a flash point of 121.2±27.3 °C. Its index of refraction is 1.464, and it has a molar refractivity of 49.6±0.3 cm³ .Properties
CAS No. |
921623-34-9 |
---|---|
Molecular Formula |
C10H8F4O3 |
Molecular Weight |
252.16 g/mol |
IUPAC Name |
2-fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid |
InChI |
InChI=1S/C10H8F4O3/c11-8-5-6(1-2-7(8)9(15)16)17-4-3-10(12,13)14/h1-2,5H,3-4H2,(H,15,16) |
InChI Key |
NRYXBLZOILHILQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1OCCC(F)(F)F)F)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.